Cas no 2694747-15-2 (4,6-dichloro-N-methyl-2-(propylsulfanyl)pyrimidin-5-amine)

4,6-dichloro-N-methyl-2-(propylsulfanyl)pyrimidin-5-amine structure
2694747-15-2 structure
Product Name:4,6-dichloro-N-methyl-2-(propylsulfanyl)pyrimidin-5-amine
CAS No:2694747-15-2
MF:C8H11Cl2N3S
MW:252.164037942886
CID:5614651
PubChem ID:149325218
Update Time:2023-09-20

4,6-dichloro-N-methyl-2-(propylsulfanyl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-33048071
    • 2694747-15-2
    • 4,6-dichloro-N-methyl-2-(propylsulfanyl)pyrimidin-5-amine
    • Inchi: 1S/C8H11Cl2N3S/c1-3-4-14-8-12-6(9)5(11-2)7(10)13-8/h11H,3-4H2,1-2H3
    • InChI Key: YBFOZZCMLBWUME-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=NC(=N1)SCCC)Cl)NC

Computed Properties

  • Exact Mass: 251.0050739g/mol
  • Monoisotopic Mass: 251.0050739g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 63.1Ų

4,6-dichloro-N-methyl-2-(propylsulfanyl)pyrimidin-5-amine Pricemore >>

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